2-(3-Bromophenyl)-4-(4-chlorophenyl)-4-oxobutanenitrile

• IUPAC Name: 2-(3-bromophenyl)-4-(4-chlorophenyl)-4-oxobutanenitrile
• InChI: InChI=1S/C16H11BrClNO/c17-14-3-1-2-12(8-14)13(10-19)9-16(20)11-4-6-15(18)7-5-11/h1-8,13H,9H2
• InChI Key: FCYNMFFUNQQEJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(CC(=O)C2=CC=C(C=C2)Cl)C#N
• Molecular Formula: C16H11BrClNO
• Molecular Weight: 348.62 g/mol
• CAS No.: 344281-49-8

Description

2-(3-Bromophenyl)-4-(4-chlorophenyl)-4-oxobutanenitrile is a useful research compound. Its molecular formula is C16H11BrClNO and its molecular weight is 348.62. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

A key application of 2-(3-Bromophenyl)-4-(4-chlorophenyl)-4-oxobutanenitrile derivatives is in the synthesis of heterocycles. For instance, derivatives like 4-Phenyl-3-oxobutanenitrile have been used as starting materials for creating a variety of polyfunctionally substituted heterocycles, showcasing their versatility in organic synthesis (Khalik, 1997).

Optoelectronic and Charge Transport Properties

This chemical is significant in the study of optoelectronic properties. Research on similar compounds, like hydroquinoline derivatives, has provided insights into their structural, electronic, optical, and charge transport properties. These studies involve both experimental and theoretical approaches, including density functional theory (DFT) and time-dependent DFT, to analyze properties like absorption wavelengths and charge transport tendencies (Irfan et al., 2020).

Intramolecular Hydrogen Bond Analysis

Another application area is the analysis of intramolecular hydrogen bonds in β-ketoarylhydrazones, a class to which this chemical belongs. This research involves examining the strength of these bonds in relation to various substituents, offering insights into the interplay between steric and electronic factors (Bertolasi et al., 1999).

Nonlinear Optical Properties

Derivatives of this compound are also studied for their nonlinear optical (NLO) properties. Research in this area focuses on understanding the linear and third-order NLO properties, which are crucial for applications in semiconductor devices (Shkir et al., 2019).

Crystal Structure Analysis

These compounds are also significant in crystallography. Studies have been conducted to determine the crystal structures of related compounds, which include analyses of their molecular geometries, intermolecular interactions, and crystal packing (Lastovickova et al., 2018).